Cas no 89593-76-0 (Benzoic acid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-, ethyl ester
• CAS No: 89593-76-0
• MF: C₁₃H₁₀Cl₂N₂O₃
• MW: 313.13610124588
• CID: 595437
• PubChem ID: 2797956
• Update Time: 2025-04-19

Benzoic acid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4,5-dichloro-6-oxo-1(6H)-pyridazinyl)-, ethyl ester
• ethyl 4-(4,5-dichloro-6-oxopyridazin-1-yl)benzoate
• Ethyl 4-[4,5-Dichloro-6-oxopyridazin-1(6H)-yl]benzoate
• ethyl 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzoate
• 89593-76-0
• SY357898
• DTXSID20383968
• SCHEMBL4673812
• MFCD00278554

• Inchi： 1S/C13H10Cl2N2O3/c1-2-20-13(19)8-3-5-9(6-4-8)17-12(18)11(15)10(14)7-16-17/h3-7H,2H2,1H3
• InChI Key： BHJNVIXRXGBUMD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC(C(=O)OCC)=CC=1)Cl

Computed Properties

• Exact Mass: 312.0068476g/mol
• Monoisotopic Mass: 312.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59Ų